(r)-2-Amino-2-(4-chlorophenyl)acetic acid

• IUPAC Name: (2R)-2-amino-2-(4-chlorophenyl)acetic acid
• InChI: InChI=1S/C8H8ClNO2/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7H,10H2,(H,11,12)/t7-/m1/s1
• InChI Key: QGJGBYXRJVIYGA-SSDOTTSWSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(=O)O)N)Cl
• Isomeric SMILES: C1=CC(=CC=C1[C@H](C(=O)O)N)Cl
• Molecular Formula: C8H8ClNO2
• DSSTOX Substance ID: DTXSID00353306
• Molecular Weight: 185.61 g/mol
• CAS RN: 43189-37-3

Description

(R)-2-Amino-2-(4-chlorophenyl)acetic acid is a compound that has been studied for its potential anti-inflammatory and immunosuppressive properties. The interest in this compound stems from its structural relation to a series of derivatives of 2-amino-4-p-chlorophenylthiazole-5-acetic acid, which have been synthesized and investigated for similar biological activities. The presence of the chlorophenyl group suggests that the compound may interact with biological systems in a manner that could modulate inflammatory responses or immune system activity.

Synthesis Analysis

The synthesis of derivatives related to (R)-2-Amino-2-(4-chlorophenyl)acetic acid has been explored in research. Specifically, derivatives of 2-amino-4-p-chlorophenylthiazole-5-acetic acid have been synthesized through various chemical reactions, with the aim of discovering compounds with anti-inflammatory and immunosuppressive effects. The synthesis process involves careful control of reaction conditions to ensure the formation of the desired products. The chemical structures of these synthesized compounds were confirmed using techniques such as elemental analysis and infrared (IR) spectroscopy .

Molecular Structure Analysis

The molecular structure of (R)-2-Amino-2-(4-chlorophenyl)acetic acid derivatives is characterized by the presence of a thiazole ring, an amino group, and a chlorophenyl group. These structural features are crucial for the biological activity of the compounds. Spectral analysis, including IR spectroscopy, has been utilized to confirm the chemical structure of these derivatives. The degradation and identification of decomposition products also provide insights into the stability and reactivity of the molecular structure .

Chemical Reactions Analysis

The chemical reactivity of derivatives of (R)-2-Amino-2-(4-chlorophenyl)acetic acid has been investigated through addition reactions. Specifically, the addition of thioglycolic acid to 2-N-aralkylidene derivatives of 2-amino-4-p-chlorophenylthiazole-5-acetic acid has been studied. These reactions have revealed new and unexpected details about the chemical properties of these compounds, which could have implications for their pharmacological activity and stability .

Physical and Chemical Properties Analysis

The physical and chemical properties of (R)-2-Amino-2-(4-chlorophenyl)acetic acid derivatives are important for understanding their potential as pharmaceutical agents. The compounds' solubility, stability, and reactivity are influenced by their molecular structure. The pharmacological investigations of these compounds have shown that some derivatives exhibit anti-inflammatory and immunosuppressive activities, which could be attributed to their chemical properties. The exact mechanisms of action, however, would require further study to elucidate .

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis and Characterization : This compound and its derivatives have been synthesized and characterized using techniques like X-ray diffraction, IR, 1H NMR, and 13C NMR. These studies provide insights into their molecular structures and potential applications in chemical research (Şahin et al., 2014).

Chromatographic Separation

• Chiral Resolution : Research has been conducted on the chiral resolution of isomers of related compounds, using liquid chromatography. This process is vital for the separation and analysis of different isomers in pharmaceutical and chemical research (Vaccher et al., 1991).

Enantioselective Processes

• Enzymatic Resolution : Studies have shown the successful enantioselective hydrolysis of racemic 2-chlorophenyl glycine to obtain high-purity enantiomers using penicillin G acylase. This method is significant for producing enantiomerically pure compounds, which are essential in drug development and stereochemistry (Fadnavis et al., 2008).

Pharmacological Applications

• Antimicrobial Properties : Some derivatives have shown moderate antimicrobial activities against bacterial and fungal strains. These findings are important for the development of new antimicrobial agents (Sah et al., 2014).

Receptor Interaction Studies

• Molecular Interaction Analysis : Research into how different molecules, including those structurally related to (R)-2-Amino-2-(4-chlorophenyl)acetic acid, interact with specific receptors can provide valuable insights for drug discovery and development (Gouldson et al., 2000).

Chemical Synthesis and Derivatives

• Organotin Derivatives : Research on organotin compounds of related chemicals indicates potential applications in both chemistry and biology. These compounds' antibacterial and antifungal activities are of particular interest (Bhatti et al., 2000).

Analytical and Industrial Applications

• Dynamic Hydrolytic Resolution : Studies on the hydrolytic resolution of related compounds in specific solvents provide essential data for industrial and analytical processes, contributing to the production of high-purity chemicals (Wen et al., 2006).

Safety and Hazards

When handling 4-Chlorophenylacetic acid, it’s recommended to wear personal protective equipment/face protection. Ensure adequate ventilation. Do not get in eyes, on skin, or on clothing. Avoid ingestion and inhalation. Avoid dust formation.